4-methyl-N-(6-methyl-2-phenyl-2H-1,2,3-benzotriazol-5-yl)benzamide

• IUPAC Name: 4-methyl-N-(6-methyl-2-phenylbenzotriazol-5-yl)benzamide
• InChI: InChI=1S/C21H18N4O/c1-14-8-10-16(11-9-14)21(26)22-18-13-20-19(12-15(18)2)23-25(24-20)17-6-4-3-5-7-17/h3-13H,1-2H3,(H,22,26)
• InChI Key: RKQMAPDBPWKFGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC3=NN(N=C3C=C2C)C4=CC=CC=C4
• Molecular Formula: C21H18N4O
• Molecular Weight: 342.4 g/mol

Description

4-methyl-N-(6-methyl-2-phenyl-2H-1,2,3-benzotriazol-5-yl)benzamide is a useful research compound. Its molecular formula is C21H18N4O and its molecular weight is 342.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 342.14806121 g/mol and the complexity rating of the compound is 484. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

Research has revealed that derivatives of benzamide, similar to the compound , have shown significant potential in anticancer studies. For instance, a study on substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides demonstrated moderate to excellent anticancer activity against several cancer cell lines, including MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer) (Ravinaik et al., 2021).

Antimicrobial Activity

Another study on fluorobenzamides containing thiazole and thiazolidine derivatives highlighted their promising antimicrobial properties. The presence of a fluorine atom in the 4th position of the benzoyl group was found essential for enhancing the antimicrobial activity against various pathogens, including Gram-positive and Gram-negative bacteria as well as fungi (Desai et al., 2013).

Cardiac Electrophysiological Activity

Research on N-substituted-4-(1H-imidazol-1-yl)benzamides, structurally related to the compound of interest, has indicated their potential as selective class III agents for cardiac electrophysiological activity. This suggests their applicability in developing treatments for reentrant arrhythmias, showing comparable efficacy to existing clinical trial candidates (Morgan et al., 1990).

Anti-Inflammatory and Anti-Cancer Agents

Furthermore, the synthesis of substituted N-[4(5-methyl/phenyl-1,3,4-oxadiazol-2-yl)-3,6-dihydropyridin-1(2H)-yl]benzamide/benzene sulfonamides has been explored for their anti-inflammatory and anti-cancer properties. These compounds underline the versatility of benzamide derivatives in addressing various health conditions (Gangapuram et al., 2009).